Cas no 40264-04-8 ((1S,2S)-2-phenylcyclopentan-1-amine)

(1S,2S)-2-phenylcyclopentan-1-amine structure
40264-04-8 structure
Product Name:(1S,2S)-2-phenylcyclopentan-1-amine
CAS No:40264-04-8
MF:C11H15N
MW:161.243502855301
CID:324454
PubChem ID:13676001
Update Time:2025-04-19

(1S,2S)-2-phenylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S,2S)-2-Phenylcyclopentanamine
    • (+/-)-trans-2-phenyl-cyclopentylamine
    • Cyclopentanamine, 2-phenyl-, (1R,2R)-rel-
    • (±)-cis-2-Phenylcyclopentanamine
    • (1S,2S)-2-phenylcyclopentan-1-amine
    • SCHEMBL4418958
    • cis-2-phenyl-cyclopentylamine
    • AM20040408
    • AKOS015900078
    • AS-82059
    • AKOS015854165
    • EN300-183375
    • E81665
    • 40264-04-8
    • Rel-(1R,2R)-2-Phenylcyclopentan-1-Amine
    • DB-000722
    • Inchi: 1S/C11H15N/c12-11-8-4-7-10(11)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8,12H2/t10-,11-/m0/s1
    • InChI Key: VNGYTYNUZHDMPP-QWRGUYRKSA-N
    • SMILES: N[C@H]1CCC[C@H]1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 161.12
  • Monoisotopic Mass: 161.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.004±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 259.2±29.0 ºC (760 Torr),
  • Flash Point: 114.5±19.6 ºC,
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 26.02000
  • LogP: 2.98170

(1S,2S)-2-phenylcyclopentan-1-amine Pricemore >>

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